Cas no 54295-70-4 (6-acetonyl-2H-1,2,4-triazine-3,5-quinone)

• Product name: 6-acetonyl-2H-1,2,4-triazine-3,5-quinone
• CAS No: 54295-70-4
• MF: C₆H₇N₃O₃
• MW: 169.138
• CID: 2831165
• PubChem ID: 13001214

6-acetonyl-2H-1,2,4-triazine-3,5-quinone Chemical and Physical Properties

Names and Identifiers

• 54295-70-4
• 6-acetonyl-2H-1,2,4-triazine-3,5-quinone
• DTXSID20514755
• 6-(2-Oxopropyl)-1,2,4-triazine-3,5(2H,4H)-dione
• 6-(2-oxo-propyl)-2H-[1,2,4]triazine-3,5-dione

• Inchi： InChI=1S/C6H7N3O3/c1-3(10)2-4-5(11)7-6(12)9-8-4/h2H2,1H3,(H2,7,9,11,12)
• InChI Key： PGDTYRQSCLVWRC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 169.04874109Da
• Monoisotopic Mass: 169.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų
• XLogP3: -0.4